![molecular formula C7H11ClN2 B2976762 4-chloro-1-isobutyl-1H-pyrazole CAS No. 1204901-78-9](/img/structure/B2976762.png)
4-chloro-1-isobutyl-1H-pyrazole
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Overview
Description
“4-chloro-1-isobutyl-1H-pyrazole” is a chemical compound that belongs to the family of pyrazoles . Pyrazoles are a class of organic compounds with a five-membered aromatic ring, which includes two nitrogen atoms and three carbon atoms .
Synthesis Analysis
Pyrazoles can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system . For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes can provide pyrazoles . One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride can readily form pyrazoline intermediates under mild conditions .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered aromatic ring with two nitrogen atoms and three carbon atoms .
Chemical Reactions Analysis
Pyrazoles can undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines can provide functionalized pyrazoles . A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones can provide a broad range of pyrazole derivatives .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 102.52 .
Scientific Research Applications
Synthesis and Characterization of Pyrazole Derivatives
General Synthetic Methodologies
A general two-step method for synthesizing 4-(alkyl)pyrazoles involves the reaction between organyl diethylacetals and the Vilsmeier reagent, followed by direct reaction with hydrazine monohydrogenchloride to yield the desired pyrazoles. This methodology showcases the versatility in pyrazole synthesis, allowing for various substitutions, including the alkyl group as seen in 4-chloro-1-isobutyl-1H-pyrazole (Reger et al., 2003).
Nanotechnological Applications
Pyrazole derivatives have been utilized in nanotechnological applications to enhance water solubility and bioavailability of compounds with antiproliferative effects against cancer cell lines. This was demonstrated through the entrapment of pyrazole derivatives in dendrimers and liposomes, which significantly increased their solubility and provided a controlled release profile (Alfei et al., 2022).
Catalysis and Green Chemistry
Pyrazole derivatives have been synthesized under environmentally friendly conditions, highlighting their relevance in green chemistry. For instance, 4H-pyrans and 4H-pyrano[2,3-c]pyrazoles were synthesized using ionic liquids under solvent-free conditions, emphasizing the efficiency and sustainability of these methods (Khurana et al., 2012).
Antimicrobial and Antitumor Activities
The antimicrobial and antitumor potentials of pyrazole derivatives have been explored, with specific compounds exhibiting significant activity. These studies underline the potential of pyrazole derivatives in pharmaceutical applications, including as bases for developing novel therapeutics (Hamada & Abdo, 2015).
Safety and Hazards
When handling “4-chloro-1-isobutyl-1H-pyrazole”, it is recommended to wear personal protective equipment/face protection. Avoid getting it in eyes, on skin, or on clothing. Avoid ingestion and inhalation. Ensure adequate ventilation. Keep away from open flames, hot surfaces, and sources of ignition .
Future Directions
Pyrazoles, including “4-chloro-1-isobutyl-1H-pyrazole”, have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The goal of future research is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives .
properties
IUPAC Name |
4-chloro-1-(2-methylpropyl)pyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11ClN2/c1-6(2)4-10-5-7(8)3-9-10/h3,5-6H,4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZZBCLPKJHHBTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C=C(C=N1)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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